1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,3-dihydro-1H-indene-4-carboxylic acid

• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonylamino)-2,3-dihydro-1H-indene-4-carboxylic acid
• InChI: InChI=1S/C25H21NO4/c27-24(28)21-11-5-10-20-19(21)12-13-23(20)26-25(29)30-14-22-17-8-3-1-6-15(17)16-7-2-4-9-18(16)22/h1-11,22-23H,12-14H2,(H,26,29)(H,27,28)
• InChI Key: ATEDIMVOPSVUMR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C=CC=C2C(=O)O
• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol

Description

The compound “1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,3-dihydro-1H-indene-4-carboxylic acid” is a derivative of fluorene. Fluorene derivatives are often used in the synthesis of peptides and other organic compounds.

Synthesis Analysis

The synthesis of fluorene derivatives often involves the use of Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protected amino acids. The Fmoc group serves as a protective group for the amino acid during synthesis, and can be removed under specific conditions.

Molecular Structure Analysis

The molecular structure of this compound includes a fluorene moiety attached to an indene carboxylic acid via a methoxycarbonylamino linker. The InChI code for this compound is "1S/C20H19NO4/c22-18(23)20(10-5-11-20)21-19(24)25-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17H,5,10-12H2,(H,21,24)(H,22,23)".

Scientific Research Applications

Environmental and Biomarker Research

The exploration of the chemical compound 1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2,3-dihydro-1H-indene-4-carboxylic acid within scientific research emphasizes its significance in environmental studies and potential as a biomarker. Notably, its structural relevance and analytical utility have paved the way for advanced detection methods and understanding of environmental pollutants.

Environmental Exposure to Plasticizers : Studies have identified the presence and quantification of various plasticizers and their metabolites in environmental samples, showcasing the compound's role in environmental health research. For instance, Silva et al. (2013) highlighted the use of advanced detection techniques for identifying plasticizer metabolites in U.S. adults, indicating the compound's utility in assessing human exposure to environmental contaminants (Silva et al., 2013).

Biomarkers for Exposure Assessment : The compound has also been instrumental in developing biomarkers for exposure assessment. Li et al. (2008) conducted studies on urinary polycyclic aromatic hydrocarbon (PAH) metabolites, contributing to the understanding of human exposure to PAHs and related compounds through diet and environmental factors (Li et al., 2008).

Chemical Synthesis and Evaluation in Medical Imaging : Another significant application is in the synthesis and evaluation of fluorinated compounds for medical imaging. Shoup et al. (1999) explored the development of a tumor-avid amino acid labeled with fluorine for nuclear medicine imaging, demonstrating the compound's role in advancing diagnostic techniques in oncology (Shoup et al., 1999).

Assessing Human Exposure to Environmental Contaminants : Jiang et al. (2014) analyzed serum levels of perfluoroalkyl acids and their associations with medical parameters in pregnant women, showcasing the compound's relevance in environmental health studies and its potential impact on human health (Jiang et al., 2014).

Safety and Hazards

The compound is classified as an irritant. It should be handled with care to avoid contact with skin and eyes.